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Compound of Interest

Compound Name: 3,5-Difluorobiphenyl

Cat. No.: B3355309 Get Quote

Essential Safety and Handling Guide for 3,5-
Difluorobiphenyl
This guide provides crucial safety and logistical information for the handling and disposal of

3,5-Difluorobiphenyl, tailored for researchers, scientists, and drug development professionals.

Following these procedures is essential for ensuring laboratory safety and minimizing risk.

While this document focuses on 3,5-Difluorobiphenyl, some data has been supplemented

with information from its isomer, 3,3'-Difluorobiphenyl, due to a greater availability of safety

information for the latter. It is imperative to treat all isomers with the same high degree of

caution.

Physical and Chemical Properties
The following table summarizes the key quantitative data for a closely related isomer, 3,3'-

Difluorobiphenyl. These values should be considered indicative for handling 3,5-
Difluorobiphenyl.
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Property Value Source

Molecular Formula C₁₂H₈F₂ [1][2]

Molecular Weight 190.19 g/mol [1][2]

Appearance
Colorless to light yellow/orange

clear liquid
[1]

Melting Point 6 °C [1]

Boiling Point 130 °C @ 14.3 mmHg [1]

Density 1.21 g/cm³ [1]

Personal Protective Equipment (PPE)
Adequate personal protective equipment is mandatory to prevent exposure. The required PPE

is detailed below.

Protection Type Required Equipment
Specifications and
Standards

Eye and Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.

Must conform to EU Standard

EN 166 or US NIOSH

regulations (29 CFR

1910.133).[3][4]

Skin Protection

Chemical-impermeable gloves

(e.g., Nitrile) and impervious

protective clothing.

Gloves must satisfy EU

Directive 89/686/EEC and the

standard EN 374 derived from

it.[3]

Respiratory Protection

Use only in a well-ventilated

area. If ventilation is

inadequate or aerosols/dust

may be generated, a NIOSH-

approved respirator or a self-

contained breathing apparatus

(SCBA) is required.

[3][5]
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General Hygiene: Always wash hands thoroughly after handling.[4] Ensure an eye wash station

and safety shower are readily accessible.[6]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedural steps for safely handling 3,5-Difluorobiphenyl from

receipt to use.

1. Preparation and Pre-Handling:

Area Preparation: Ensure work is conducted in a well-ventilated area, preferably within a
chemical fume hood.[3]
Equipment Check: Confirm that safety equipment, including eyewash stations, safety
showers, and spill kits, is accessible and functional.
PPE Donning: Put on all required PPE as specified in the table above before handling the
chemical. Gloves must be inspected for integrity prior to use.[3]

2. Handling the Chemical:

Avoid Contact: Prevent any contact with skin and eyes.[3]
Aerosol and Dust Prevention: Avoid the formation of dust and aerosols during handling.[3]
Ignition Sources: Keep the chemical away from heat, sparks, and open flames. Use non-
sparking tools to prevent fire caused by electrostatic discharge.[3][7]
Storage: Keep the container tightly closed and store in a dry, cool, and well-ventilated place.
[3][6]

3. In Case of Accidental Release or Spill:

Evacuate: Immediately evacuate personnel from the affected area.[3]
Ventilate: Ensure the area is well-ventilated.
Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the
chemical to enter drains.[3]
Cleanup: Use personal protective equipment. Absorb the spill with an inert material (e.g.,
sand, vermiculite) and collect it into a suitable, labeled container for disposal.[4]

4. First Aid Measures:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAL1674003&productDescription=3+3+-DIFLUOROBIPHENYL+97%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0836106&productDescription=4+4+-DIFLUOROBIPHENYL+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b3355309?utm_src=pdf-body
https://www.chemicalbook.com/msds/3-3-difluorobiphenyl.pdf
https://www.chemicalbook.com/msds/3-3-difluorobiphenyl.pdf
https://www.chemicalbook.com/msds/3-3-difluorobiphenyl.pdf
https://www.chemicalbook.com/msds/3-3-difluorobiphenyl.pdf
https://www.chemicalbook.com/msds/3-3-difluorobiphenyl.pdf
https://www.chemicalbook.com/msds/3-5-difluoropyridine.pdf
https://www.chemicalbook.com/msds/3-3-difluorobiphenyl.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0836106&productDescription=4+4+-DIFLUOROBIPHENYL+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-3-difluorobiphenyl.pdf
https://www.chemicalbook.com/msds/3-3-difluorobiphenyl.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1674003&productDescription=3+3+-DIFLUOROBIPHENYL+97%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3355309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration and seek

immediate medical attention.[3][7]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin with plenty of soap and

water. If skin irritation occurs, seek medical

advice.[3][4]

Eye Contact

Rinse cautiously and thoroughly with water for

at least 15 minutes.[3] Remove contact lenses if

present and easy to do so. Continue rinsing. If

eye irritation persists, get medical attention.[4]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a physician or Poison

Control Center immediately.[3]

Disposal Plan
Proper disposal of 3,5-Difluorobiphenyl and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Collection:

All waste material, including absorbent materials from spills, should be collected in suitable,
closed, and clearly labeled containers for disposal.[3][4]

2. Disposal Procedure:

Disposal must be carried out by a licensed and qualified hazardous waste management
company.[8]
Adhere strictly to all local, regional, and national hazardous waste regulations to ensure
complete and accurate classification and disposal.[4]
Discharge into the environment must be avoided.[3]
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3. Contaminated Packaging:

Empty containers should be triple-rinsed (or equivalent).[3]
The rinsed packaging can then be offered for recycling, reconditioning, or punctured to
render it unusable and disposed of in a sanitary landfill.[3]

Chemical Handling and Emergency Workflow
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Workflow for Handling 3,5-Difluorobiphenyl

1. Preparation
- Verify fume hood function
- Locate safety equipment

- Inspect and don all required PPE

2. Chemical Handling
- Work in fume hood

- Avoid contact and aerosol formation
- Keep away from ignition sources

3. Storage
- Tightly closed container

- Cool, dry, well-ventilated area

Store unused chemical

4. Waste Collection
- Collect waste in labeled, sealed containers

Generate waste

EMERGENCY:
Personal Exposure

Accident

EMERGENCY:
Spill or Release

AccidentRetrieve for use

5. Disposal
- Contact licensed disposal service

- Follow all regulations

First Aid Protocol
- Follow specific procedure

(Inhalation, Skin, Eye, Ingestion)
- Seek medical attention

Spill Response
- Evacuate and ventilate area
- Contain with inert material

- Collect for disposal

Collect contaminated material

Click to download full resolution via product page

Caption: Logical workflow for the safe handling, storage, and disposal of 3,5-Difluorobiphenyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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